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Compound of Interest

Compound Name: Fmoc-L-Lys(Nvoc)-OH

Cat. No.: B2743230 Get Quote

Essential Safety and Handling Guide for Fmoc-L-
Lys(Nvoc)-OH
For researchers, scientists, and drug development professionals, the safe handling and

disposal of specialized reagents such as Fmoc-L-Lys(Nvoc)-OH are paramount for both

personal safety and experimental integrity. This guide provides immediate, essential safety and

logistical information, including detailed operational and disposal plans, to ensure the safe and

effective use of this compound in the laboratory.

Chemical and Physical Properties
While a comprehensive Safety Data Sheet (SDS) for Fmoc-L-Lys(Nvoc)-OH is not readily

available, data from supplier information and structurally similar compounds allow for a robust

safety assessment.
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Property Value

Chemical Name

(S)-2-(((9H-Fluoren-9-

yl)methoxy)carbonylamino)-6-((4,5-dimethoxy-2-

nitrobenzyloxy)carbonylamino)hexanoic acid

Synonyms

N2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N6-

(((4,5-dimethoxy-2-nitrobenzyl)oxy)carbonyl)-L-

lysine, Photocaged amino acid

CAS Number 150571-28-1

Molecular Formula C₃₁H₃₃N₃O₁₀

Molecular Weight 607.61 g/mol

Physical Form Powder[1]

Storage Temperature 2-8°C[1]

Combustibility Combustible Solid[1]

Solubility Soluble in DMSO

Hazard Identification and Personal Protective Equipment
(PPE)
Based on information for similar Fmoc-protected amino acids, Fmoc-L-Lys(Nvoc)-OH may

cause skin, eye, and respiratory tract irritation.[2][3] The Nvoc (nitroveratryloxycarbonyl) group

is photolabile and can decompose upon exposure to light, potentially forming hazardous

byproducts such as o-nitrosobenzaldehyde. Therefore, appropriate personal protective

equipment must be worn at all times.
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Conforming to EN166 (EU) or

NIOSH (US) standards to

protect against dust particles

and potential splashes.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Gloves must

be inspected prior to use and

disposed of properly after

handling the compound.

Skin and Body Protection Laboratory Coat

A standard, long-sleeved

laboratory coat should be worn

to protect skin and personal

clothing. For larger quantities

or where there is a significant

risk of spillage, impervious

clothing should be considered.

Respiratory Protection Dust Mask or Respirator

For handling small quantities in

a well-ventilated area, a dust

mask may be sufficient. In

cases of poor ventilation or

when handling larger

quantities that may generate

significant dust, a NIOSH-

approved respirator is

recommended.

Foot Protection Closed-Toe Shoes

Essential for protecting feet

from spills and falling objects in

a laboratory setting.

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring the

integrity of the compound.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

weighing the powder or preparing solutions.

Ensure that an eyewash station and safety shower are readily accessible.

Before handling, allow the container to reach room temperature to prevent condensation.

Weighing and Solution Preparation:

Use appropriate tools, such as a spatula, to handle the solid material.

Avoid creating dust. If dust is generated, ensure adequate respiratory protection is in use.

When dissolving the compound, add the solvent slowly to the solid to minimize splashing.

General Hygiene:

Wash hands thoroughly with soap and water after handling the compound and before

leaving the laboratory.

Do not eat, drink, or smoke in the laboratory.

Keep the container tightly closed when not in use and store it in a cool, dry, and well-

ventilated place, protected from light.
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Workflow for Handling Fmoc-L-Lys(Nvoc)-OH
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Caption: A general workflow for the safe handling of Fmoc-L-Lys(Nvoc)-OH in a laboratory

setting.

Disposal Plan
Proper disposal of Fmoc-L-Lys(Nvoc)-OH and its associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste:

Unused or expired solid Fmoc-L-Lys(Nvoc)-OH should be collected in a clearly labeled,

sealed container for hazardous chemical waste.

Contaminated disposable materials, such as gloves, weighing paper, and pipette tips,

should also be placed in this container.

Liquid Waste:

Solutions containing Fmoc-L-Lys(Nvoc)-OH should be disposed of in a designated,

labeled container for hazardous liquid waste. The nature of the solvent will also dictate the

appropriate waste stream.

Special Consideration for Nvoc Deprotection: The deprotection of the Nvoc group is

typically achieved through photolysis (exposure to UV light). The resulting byproducts,

including o-nitrosobenzaldehyde, are potentially toxic. Therefore, liquid waste from

experiments involving the cleavage of the Nvoc group should be treated as hazardous and

collected in a separate, clearly labeled waste container.

General Disposal Procedures:

Do not dispose of Fmoc-L-Lys(Nvoc)-OH down the drain or in regular trash.

All waste containers must be kept closed when not in use and stored in a designated

waste accumulation area.

Follow all local, state, and federal regulations for the disposal of chemical waste. Consult

your institution's Environmental Health and Safety (EHS) department for specific guidance.
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Logical Relationship: Safety Measures and Risk
Mitigation

Relationship Between Safety Measures and Risk Mitigation
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Caption: The relationship between implementing safety measures and mitigating the risks

associated with handling Fmoc-L-Lys(Nvoc)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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